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Introduction

Amisulpride, an atypical antipsychotic drug, is increasingly detected in wastewater effluents,
posing potential risks to aquatic ecosystems. During wastewater treatment, amisulpride can be
transformed into various byproducts, with Amisulpride N-oxide being a significant and
persistent transformation product. This technical guide provides an in-depth analysis of the
formation of Amisulpride N-oxide in wastewater through common advanced oxidation
processes (AOPs), namely ozonation and photodegradation. It includes a summary of
quantitative data, detailed experimental protocols from key studies, and visualizations of the
transformation pathways and analytical workflows.

Formation of Amisulpride N-oxide via Ozonation

Ozonation is an effective method for removing many organic micropollutants from wastewater.
However, it can also lead to the formation of transformation products that may be more
persistent or toxic than the parent compound. Studies have shown that amisulpride is efficiently
oxidized by ozone, leading to the formation of Amisulpride N-oxide.[1][2]

Quantitative Data: Ozonation of Amisulpride in a
Municipal Wastewater Treatment Plant
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The following table summarizes the concentrations of amisulpride and Amisulpride N-oxide
before and after ozonation in a municipal wastewater treatment plant (WWTP) as reported by
Bollmann et al. (2016).

Concentration in Concentration in .
. . Removal/Formation
Compound Ozonation Influent Ozonation Effluent (%)
0
(ngiL) (ngiL)
Amisulpride 1300 <50 > 96%
Amisulpride N-oxide Not Reported 1100 Formation

Data sourced from Bollmann et al. (2016).[1][2][3]

Experimental Protocol: Ozonation of Municipal
Wastewater Effluent

This protocol is based on the methodology described by Bollmann et al. (2016) for the
ozonation of secondary wastewater effluent at a pilot-scale plant.[1][2]

1.2.1. Ozonation Setup:
» Reactor: A pilot-scale plant consisting of two bubble columns.
e Ozone Generator: Production of ozone from technical-grade oxygen.

e Ozone Dosing: The ozone dose was not explicitly stated in the abstract; however, typical
doses in such pilot studies range from 0.5 to 1.0 mg Os per mg of dissolved organic carbon
(DOC).

o Contact Time: The hydraulic retention time in the ozone contact chambers was not specified
in the abstract.

1.2.2. Wastewater Matrix:

e Source: Effluent from a municipal wastewater treatment plant.
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o Key Parameters: The specific characteristics of the wastewater (e.g., DOC, pH, temperature)
were not detailed in the abstract but are crucial for ozone reaction kinetics.

1.2.3. Sampling and Analysis:

e Sampling Points: Samples were collected from the influent and effluent of the ozonation pilot

plant.

o Sample Preparation: Not detailed in the abstract, but typically involves filtration and solid-
phase extraction (SPE) for enrichment of the target analytes.

e Analytical Method: Liquid chromatography-high resolution mass spectrometry (LC-HRMS)
was used for the identification and quantification of amisulpride and its transformation

products.

Proposed Mechanism of Amisulpride N-oxide Formation
by Ozonation

The formation of Amisulpride N-oxide during ozonation occurs through the electrophilic attack
of ozone on the tertiary amine group of the amisulpride molecule. The nitrogen atom's lone pair
of electrons attacks the ozone molecule, leading to the formation of an unstable intermediate
that subsequently decomposes to yield the N-oxide and molecular oxygen.[4][5]

Amisulpride Electrophilic Attack Decomposition
(Tertiary Amine) |

Amisulpride N-oxide
| p Unstable Ozonide
- Intermediate
Ozone (O3) | Oxygen (Oz)
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Ozonation pathway of Amisulpride to Amisulpride N-oxide.

Formation of Amisulpride N-oxide via
Photodegradation
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Photodegradation, through direct absorption of light or indirect reactions with photochemically
generated reactive species, is another important transformation pathway for pharmaceuticals in
the aquatic environment. Studies have demonstrated that amisulpride is susceptible to
photodegradation, leading to the formation of Amisulpride N-oxide among other products.[6]

[7]L8]

Quantitative Data: Photodegradation of Amisulpride

The study by Skibinski (2011) identified Amisulpride N-oxide as a photodegradation product.
The quantitative yield was not reported, but the high-resolution mass spectrometry data

confirmed its formation.

Mass
Parent Photodegradat Measured m/z
. Formula Accuracy
Compound ion Product [M+H]*
(ppm)
] ) Amisulpride N-
Amisulpride ” C17H27N30sS 385.1665 3.05
oxide

Data sourced from Skibinski (2011).[6]

Experimental Protocol: Photodegradation of
Amisulpride

This protocol is based on the methodology described by Skibinski (2011) for the investigation
of amisulpride's photostability.[6]

2.2.1. Irradiation Setup:

e Light Source: UVA irradiation. The specific lamp and its intensity were not detailed in the
abstract.

e Solvent: Methanol solution.
e Irradiation Time: The duration of the irradiation was not specified in the abstract.

2.2.2. Sample Preparation and Analysis:
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« Initial Concentration: The initial concentration of amisulpride in the methanol solution was not

provided in the abstract.

e Analytical Method: Reversed-phase ultra-high-pressure liquid chromatography with a diode-
array detector coupled to an electrospray ionization quadrupole time-of-flight mass
spectrometer (UHPLC-DAD/ESI-Q-TOF-MS) was used.

o MS/MS Fragmentation: MS/MS spectra were obtained to aid in the structural elucidation of

the degradation products.

Proposed Mechanism of Amisulpride N-oxide Formation
by Photodegradation

The formation of Amisulpride N-oxide via photodegradation can occur through several
mechanisms, including direct photooxidation or reaction with photochemically generated
reactive oxygen species (ROS) such as singlet oxygen (*Oz2) or hydroxyl radicals (*OH). In the
presence of oxygen, excited-state amisulpride can transfer energy to molecular oxygen to form
singlet oxygen, which can then oxidize the tertiary amine group to the N-oxide.[9][10][11]
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Photodegradation pathway of Amisulpride to Amisulpride N-oxide.

Analytical Methodology for Amisulpride and
Amisulpride N-oxide

The accurate detection and quantification of amisulpride and its N-oxide in complex wastewater
matrices require sophisticated analytical techniques. Liquid chromatography coupled with high-
resolution mass spectrometry (LC-HRMS) is the method of choice for this purpose.

Experimental Workflow: LC-HRMS Analysis

The following diagram illustrates a typical workflow for the analysis of amisulpride and
Amisulpride N-oxide in wastewater samples.
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1. Wastewater Sample
Collection

:

2. Filtration
(e.g., 0.45 pm filter)

:

3. Solid-Phase Extraction (SPE)
(Enrichment and Clean-up)

:

4. Elution from SPE
(e.g., with Methanol)

:

5. Evaporation and
Reconstitution

:

6. LC-HRMS Analysis
(UPLC-Q-TOF or Orbitrap)

:

7. Data Processing and
Quantification

Click to download full resolution via product page
Typical analytical workflow for Amisulpride and its N-oxide.

Persistence and Environmental Significance

Amisulpride N-oxide has been shown to be more persistent than the parent compound,
particularly in biological wastewater treatment processes.[1][2] Its high biological persistence
means that it is likely to be discharged into receiving water bodies, where its long-term
environmental fate and potential ecotoxicological effects warrant further investigation.
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Conclusion

The formation of Amisulpride N-oxide is a significant transformation pathway for amisulpride
in wastewater treatment plants employing advanced oxidation processes like ozonation and in
aguatic environments exposed to sunlight. This technical guide has summarized key
guantitative data, outlined relevant experimental protocols, and visualized the formation
mechanisms and analytical workflows. For researchers, scientists, and drug development
professionals, understanding the formation and fate of such transformation products is crucial
for assessing the environmental risks associated with pharmaceutical residues and for
developing more effective and sustainable wastewater treatment strategies. Further research is
needed to fully elucidate the toxicological profile of Amisulpride N-oxide and its impact on
aguatic ecosystems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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